Cas no 445269-09-0 (3-Amino-N-[(2-chlorophenyl)methyl]-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide)

• Product name: 3-Amino-N-[(2-chlorophenyl)methyl]-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide
• CAS No: 445269-09-0
• MF: C₂₁H₂₂ClN₃OS
• MW: 399.93688249588
• CID: 5696649
• PubChem ID: 3790892

3-Amino-N-[(2-chlorophenyl)methyl]-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• STK546869
• 3-amino-N-[(2-chlorophenyl)methyl]-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• CS-0332196
• AM-807/13615912
• 3-amino-N-[(2-chlorophenyl)methyl]-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide
• AKOS003598345
• 445269-09-0
• 3-amino-N-(2-chlorobenzyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• SS-0589
• AKOS016340383
• 3-Amino-N-[(2-chlorophenyl)methyl]-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide

• Inchi： 1S/C21H22ClN3OS/c1-2-12-7-8-17-14(9-12)10-15-18(23)19(27-21(15)25-17)20(26)24-11-13-5-3-4-6-16(13)22/h3-6,10,12H,2,7-9,11,23H2,1H3,(H,24,26)
• InChI Key： RNCFVPVQGJGUJX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(C1=C(C2C(=NC3=C(C=2)CC(CC)CC3)S1)N)=O

Computed Properties

• Exact Mass: 399.1172112g/mol
• Monoisotopic Mass: 399.1172112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 96.2Ų

Additional information on 3-Amino-N-[(2-chlorophenyl)methyl]-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide

Comprehensive Guide to 3-Amino-N-[(2-chlorophenyl)methyl]-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide (CAS No. 445269-09-0)

3-Amino-N-[(2-chlorophenyl)methyl]-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide (CAS No. 445269-09-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, with its complex molecular structure, belongs to the thienoquinoline family, which is known for its potential applications in medicinal chemistry. Researchers and industry professionals are increasingly interested in this molecule due to its unique properties and possible therapeutic benefits.

The molecular formula of 3-Amino-N-[(2-chlorophenyl)methyl]-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide reflects its intricate design, featuring a thieno[2,3-b]quinoline core substituted with an amino group, an ethyl side chain, and a carboxamide moiety linked to a 2-chlorobenzyl group. Such structural complexity often correlates with diverse biological activities, making it a subject of ongoing studies in drug discovery and development.

Recent trends in pharmaceutical research highlight a growing demand for novel heterocyclic compounds like 3-Amino-N-[(2-chlorophenyl)methyl]-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide. Scientists are particularly interested in its potential as a kinase inhibitor or receptor modulator, given the structural similarities to known bioactive molecules. These applications align with current industry focus on targeted therapies for various health conditions.

The synthesis of CAS 445269-09-0 typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve the yield and purity of this compound, reflecting modern approaches to chemical manufacturing that prioritize efficiency and sustainability.

Analytical characterization of 3-Amino-N-[(2-chlorophenyl)methyl]-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide employs sophisticated instrumentation including HPLC, NMR spectroscopy, and mass spectrometry. These techniques ensure the compound meets rigorous quality standards required for research applications, addressing the pharmaceutical industry's need for reliable and well-characterized chemical entities.

In the context of current scientific inquiries, researchers often search for information about "thienoquinoline derivatives biological activity" or "CAS 445269-09-0 applications". These search patterns reflect the compound's relevance in contemporary medicinal chemistry investigations. The presence of both amino and carboxamide functional groups in its structure suggests potential for hydrogen bonding interactions, a crucial factor in drug-receptor binding.

The stability and solubility profile of 3-Amino-N-[(2-chlorophenyl)methyl]-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide are important considerations for formulation development. Recent studies have examined its behavior in various physiological pH conditions and solvent systems, data that are essential for potential pharmaceutical applications. Such investigations respond to the growing emphasis on drug-like properties in early-stage compound evaluation.

From a commercial perspective, the availability of CAS 445269-09-0 through specialty chemical suppliers meets the needs of research institutions and pharmaceutical companies engaged in high-throughput screening programs. The compound's listing in major chemical databases and its inclusion in structure-activity relationship studies demonstrate its established position in chemical research.

Ongoing research into 3-Amino-N-[(2-chlorophenyl)methyl]-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide continues to explore its potential interactions with various biological targets. The compound's structural features make it a valuable scaffold for medicinal chemistry optimization, particularly in areas requiring modulation of specific cellular pathways. This aligns with current pharmaceutical industry priorities for developing targeted therapies.

Safety assessments of CAS 445269-09-0 follow standard laboratory protocols for handling research chemicals. While comprehensive toxicological data may require further investigation, preliminary studies focus on its in vitro behavior and potential structure-toxicity relationships, addressing the growing regulatory emphasis on early safety profiling in drug discovery.

The intellectual property landscape surrounding 3-Amino-N-[(2-chlorophenyl)methyl]-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide includes patents covering its synthesis methods and potential therapeutic applications. This legal framework supports innovation while ensuring proper utilization of the compound in commercial research settings, reflecting the balance between scientific advancement and intellectual property protection.

Future directions for research on CAS 445269-09-0 may include exploration of its structure-activity relationships through systematic analog synthesis, or investigation of its potential in combination therapies. These avenues respond to current scientific trends emphasizing polypharmacology and drug repurposing strategies in pharmaceutical development.

In summary, 3-Amino-N-[(2-chlorophenyl)methyl]-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide (CAS No. 445269-09-0) represents a chemically interesting and potentially pharmacologically relevant compound. Its continued study contributes to the broader understanding of thienoquinoline chemistry and supports ongoing efforts to develop novel therapeutic agents, positioning it as a compound of significant interest in contemporary chemical and pharmaceutical research.